Cas no 906352-77-0 (4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine)
4-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine is a boronic ester derivative featuring a morpholine-substituted aromatic core and a trifluoromethyl group. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane moiety enhances stability and handling under ambient conditions, while the electron-withdrawing trifluoromethyl group can influence reactivity in coupling processes. Its well-defined structure and compatibility with diverse reaction conditions make it a valuable reagent in pharmaceutical and agrochemical research. The morpholine substituent further contributes to solubility and functional group tolerance, facilitating its use in multi-step synthetic routes.
![4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine structure](https://ossimg.kuujia.com/scimg/906500/906352-77-0x500.png)
906352-77-0 structure
Product Name:4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine
CAS No:906352-77-0
MF:C17H23BF3NO3
MW:357.175635576248
CID:856328
PubChem ID:24229575
Update Time:2025-08-05
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-MORPHOLINO-5-TRIFLUOROMETHYLPHENYLBORONIC ACID, PINACOL ESTER
- 4-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine
- A843599
- CS-0176328
- FT-0747296
- 4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine
- AKOS025295899
- 906352-77-0
- 2-Morpholino-5-trifluoromethylphenylboronic acid pinacol ester
- MS-22048
- 2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid,pinacol ester 97%
- DTXSID40640287
- MFCD09064984
- 2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid, pinacol ester
- 4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine
-
- MDL： M188017
- Inchi： 1S/C17H23BF3NO3/c1-15(2)16(3,4)25-18(24-15)13-11-12(17(19,20)21)5-6-14(13)22-7-9-23-10-8-22/h5-6,11H,7-10H2,1-4H3
- InChI Key： FGPWVOFEKZVCDA-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1)N1CCOCC1)(F)F
Computed Properties
- Exact Mass: 357.17200
- Monoisotopic Mass: 357.1723082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.9Ų
Experimental Properties
- Melting Point: 118-119
- PSA: 30.93000
- LogP: 2.90620
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Security Information
- Hazard Statement： Harmful
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218591-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95 % | 1g |
$493 | 2021-08-04 | |
| Alichem | A019122428-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95% | 1g |
$451.44 | 2023-08-31 | |
| Apollo Scientific | PC7101-250mg |
2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid, pinacol ester |
906352-77-0 | 97% | 250mg |
£58.00 | 2023-09-02 | |
| Apollo Scientific | PC7101-1g |
2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid, pinacol ester |
906352-77-0 | 97% | 1g |
£138.00 | 2023-09-02 | |
| Chemenu | CM218591-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95%+ | 1g |
$523 | 2023-01-09 | |
| Ambeed | A744014-250mg |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95+% | 250mg |
$88.0 | 2024-04-16 | |
| A2B Chem LLC | AB62771-250mg |
2-Morpholino-5-trifluoromethylphenylboronic acid, pinacol ester |
906352-77-0 | ≥ 95 % | 250mg |
$427.00 | 2024-05-20 | |
| A2B Chem LLC | AB62771-1g |
2-Morpholino-5-trifluoromethylphenylboronic acid, pinacol ester |
906352-77-0 | ≥ 95 % | 1g |
$1139.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246998-250mg |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95+% | 250mg |
￥586.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246998-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95+% | 1g |
￥1524.00 | 2024-04-26 |
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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